Cas no 2229679-59-6 (3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine)

• Product Name: 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine
• CAS No: 2229679-59-6
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6341616
• PubChem ID: 165762976
• Update Time: 2025-05-25

3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine
• EN300-1759562
• 2229679-59-6

• Inchi： 1S/C10H12N2O3/c1-15-10-7-9(12(13)14)5-4-8(10)3-2-6-11/h2-5,7H,6,11H2,1H3/b3-2+
• InChI Key： QDXSQNPMTWRJEX-NSCUHMNNSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C/CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine

3-(2-Methoxy-4-Nitrophenyl)Prop-2-En-1-Amine: A Comprehensive Overview

The compound 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine, with the CAS number 2229679-59-6, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, material science, and biochemistry. This compound is characterized by its unique structure, which includes a methoxy group, a nitro group, and an amine functional group attached to a propenyl chain. These functional groups contribute to its versatile chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-cancer drug discovery. The nitro group, known for its strong electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the aromatic ring, thereby influencing the compound's reactivity and bioavailability.

In addition to its pharmacological applications, this compound has shown promise in the field of material science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of advanced materials for electronic applications. For instance, studies have demonstrated that 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine can serve as a ligand in the synthesis of metallopolymers, which exhibit unique magnetic and optical properties.

The synthesis of 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine involves a multi-step process that typically begins with the preparation of the corresponding aromatic amine. The introduction of the methoxy and nitro groups is achieved through nucleophilic substitution and nitration reactions, respectively. The final step involves the coupling of the aromatic amine with an appropriate propenyl derivative to form the desired product. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production.

The physical properties of 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amine are also worth noting. It exists as a crystalline solid at room temperature with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in various organic synthesis reactions and analytical techniques.

In terms of safety considerations, while 3-(2-methoxy-4-nitrophenyl)prop-2-en-1-amines are generally not classified as hazardous materials under normal handling conditions, proper precautions should be taken during synthesis and storage to avoid exposure to strong oxidizing agents or high temperatures. Handling should be done in well ventilated areas with appropriate personal protective equipment.

The latest research on this compound has focused on its potential as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. For example, researchers have explored its use as a building block for constructing heterocyclic compounds with potential anti-inflammatory and anti-diabetic properties. These findings underscore the importance of this compound in advancing drug discovery efforts.

In conclusion, 3-(2-methoxy-4-nitrophenyl)prop-2-en-amines, represented by CAS number 2229679596, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in pharmacology, material science, and organic synthesis. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.